Cas no 2679938-72-6 (rac-(1R,2R)-2-[4-(2,2,2-trifluoroacetamido)phenyl]cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-[4-(2,2,2-trifluoroacetamido)phenyl]cyclopropane-1-carboxylic acid
• CAS No: 2679938-72-6
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 5861159
• PubChem ID: 165910269
• Update Time: 2025-05-19

rac-(1R,2R)-2-[4-(2,2,2-trifluoroacetamido)phenyl]cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-[4-(2,2,2-trifluoroacetamido)phenyl]cyclopropane-1-carboxylic acid
• EN300-28283830
• 2679938-72-6

• Inchi： 1S/C12H10F3NO3/c13-12(14,15)11(19)16-7-3-1-6(2-4-7)8-5-9(8)10(17)18/h1-4,8-9H,5H2,(H,16,19)(H,17,18)/t8-,9+/m0/s1
• InChI Key： AXAMGDNAPHTQFY-DTWKUNHWSA-N
• SMILES： FC(C(NC1C=CC(=CC=1)[C@@H]1C[C@H]1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 273.06127767g/mol
• Monoisotopic Mass: 273.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.4Ų

Additional information on rac-(1R,2R)-2-[4-(2,2,2-trifluoroacetamido)phenyl]cyclopropane-1-carboxylic acid

Comprehensive Overview of rac-(1R,2R)-2-[4-(2,2,2-trifluoroacetamido)phenyl]cyclopropane-1-carboxylic acid (CAS No. 2679938-72-6)

The compound rac-(1R,2R)-2-[4-(2,2,2-trifluoroacetamido)phenyl]cyclopropane-1-carboxylic acid (CAS No. 2679938-72-6) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropane ring and trifluoroacetamido group, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its role in modulating biological activity and enhancing metabolic stability in small-molecule therapeutics.

In recent years, the demand for chiral building blocks like rac-(1R,2R)-2-[4-(2,2,2-trifluoroacetamido)phenyl]cyclopropane-1-carboxylic acid has surged, driven by advancements in asymmetric synthesis and enantioselective catalysis. The compound's phenylcyclopropane scaffold is particularly noteworthy, as it is frequently employed in the design of protease inhibitors and GPCR-targeted drugs. This aligns with the growing trend of precision medicine, where researchers seek structurally diverse molecules to address unmet medical needs.

The trifluoroacetamido moiety in this compound enhances its lipophilicity and bioavailability, making it a promising candidate for CNS drug development. This is especially relevant given the rising interest in neurodegenerative diseases such as Alzheimer's and Parkinson's, where blood-brain barrier penetration is critical. Additionally, the carboxylic acid functional group allows for further derivatization, enabling the creation of esters, amides, and other prodrug forms to optimize pharmacokinetic properties.

From a synthetic chemistry perspective, rac-(1R,2R)-2-[4-(2,2,2-trifluoroacetamido)phenyl]cyclopropane-1-carboxylic acid exemplifies the importance of stereoselective synthesis. The (1R,2R) configuration of the cyclopropane ring is often achieved via Simmons-Smith reactions or transition-metal-catalyzed cyclopropanations, topics frequently searched by organic chemists. The compound's CAS No. 2679938-72-6 is a key identifier for researchers sourcing high-purity materials for their studies.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike some fluorinated compounds, rac-(1R,2R)-2-[4-(2,2,2-trifluoroacetamido)phenyl]cyclopropane-1-carboxylic acid is designed to minimize bioaccumulation risks, addressing concerns about sustainable chemistry. This aligns with the pharmaceutical industry's shift toward greener synthetic routes, a topic gaining traction in academic and industrial forums.

In summary, rac-(1R,2R)-2-[4-(2,2,2-trifluoroacetamido)phenyl]cyclopropane-1-carboxylic acid (CAS No. 2679938-72-6) represents a versatile and pharmacologically relevant scaffold. Its combination of chirality, fluorine substitution, and carboxylic acid functionality positions it as a valuable tool for medicinal chemists exploring next-generation therapeutics. As the field evolves, this compound is likely to remain a focal point for innovation in drug design and synthetic methodology.